Cas no 80844-18-4 (1-(4-bromophenoxy)-3-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}benzene)

1-(4-bromophenoxy)-3-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}benzene structure
80844-18-4 structure
Product Name:1-(4-bromophenoxy)-3-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}benzene
CAS No:80844-18-4
MF:C25H27BrO3
MW:455.384086847305
CID:1802646
PubChem ID:3067170
Update Time:2025-04-21

1-(4-bromophenoxy)-3-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}benzene Chemical and Physical Properties

Names and Identifiers

    • 1-(4-bromophenoxy)-3-{[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl}benzene
    • 1-bromo-4-[3-[[2-(4-ethoxyphenyl)-2-methylpropoxy]methyl]phenoxy]benzene
    • Benzene, 1-(4-bromophenoxy)-3-((2-(4-ethoxyphenyl)-2-methylpropoxy)methyl)-
    • 1-(4-Bromophenoxy)-3-((2-(4-ethoxyphenyl)-2-methylpropoxy)methyl)benzene
    • SCHEMBL10854685
    • 80844-18-4
    • DTXSID90230713
    • 3-(4-Bromophenoxy)benzyl 2-(4-ethoxyphenyl)-2-methylpropyl ether
    • Inchi: 1S/C25H27BrO3/c1-4-28-22-12-8-20(9-13-22)25(2,3)18-27-17-19-6-5-7-24(16-19)29-23-14-10-21(26)11-15-23/h5-16H,4,17-18H2,1-3H3
    • InChI Key: ZEMDZPOTVQDIAZ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)OC1=CC=CC(=C1)COCC(C)(C)C1C=CC(=CC=1)OCC

Computed Properties

  • Exact Mass: 454.11436g/mol
  • Monoisotopic Mass: 454.11436g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 27.7Ų
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